Cas no 1341795-21-8 (3-chloro-4-(methylamino)benzene-1-carbothioamide)

• Product Name: 3-chloro-4-(methylamino)benzene-1-carbothioamide
• CAS No: 1341795-21-8
• MF: C₈H₉ClN₂S
• MW: 200.688459157944
• MDL: MFCD17291539
• CID: 4590103
• PubChem ID: 63087095
• Update Time: 2025-10-29

3-chloro-4-(methylamino)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(methylamino)benzene-1-carbothioamide

• MDL： MFCD17291539
• Inchi： 1S/C8H9ClN2S/c1-11-7-3-2-5(8(10)12)4-6(7)9/h2-4,11H,1H3,(H2,10,12)
• InChI Key： BZKZXIBQTZYTQA-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)=CC=C(NC)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-chloro-4-(methylamino)benzene-1-carbothioamide

Recent Advances in the Study of 3-chloro-4-(methylamino)benzene-1-carbothioamide (CAS: 1341795-21-8)

3-chloro-4-(methylamino)benzene-1-carbothioamide (CAS: 1341795-21-8) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its role as a promising candidate for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

The compound's unique structural features, including the presence of a carbothioamide group and a chloro-substituted benzene ring, contribute to its biological activity. Recent synthetic approaches have optimized the yield and purity of 3-chloro-4-(methylamino)benzene-1-carbothioamide, enabling more detailed pharmacological investigations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency across studies.

Pharmacological studies have revealed that 3-chloro-4-(methylamino)benzene-1-carbothioamide exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and proliferative pathways. For instance, recent in vitro assays demonstrated its ability to selectively inhibit kinases such as JAK2 and EGFR, which are critical in cancer and autoimmune diseases. These findings suggest that the compound could serve as a lead molecule for the development of novel kinase inhibitors with improved efficacy and reduced side effects.

In addition to its kinase inhibitory properties, 3-chloro-4-(methylamino)benzene-1-carbothioamide has shown promise in modulating oxidative stress and apoptosis in cellular models. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound significantly reduced reactive oxygen species (ROS) levels in neuronal cells, indicating potential neuroprotective applications. Furthermore, its ability to induce apoptosis in cancer cells while sparing normal cells underscores its selectivity and therapeutic potential.

Despite these promising findings, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on structural modifications to enhance the compound's pharmacokinetic profile, with some derivatives showing improved solubility and tissue penetration in animal models.

In conclusion, 3-chloro-4-(methylamino)benzene-1-carbothioamide (CAS: 1341795-21-8) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Ongoing research aims to elucidate its mechanism of action, optimize its chemical properties, and explore its applications in treating diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's unique structural and functional attributes make it a valuable subject of study in the evolving landscape of chemical biology and drug discovery.